Cas no 1361671-42-2 (2,5-Dichloro-3-(2,3,5-trichlorophenyl)pyridine)

• Product Name: 2,5-Dichloro-3-(2,3,5-trichlorophenyl)pyridine
• CAS No: 1361671-42-2
• MF: C₁₁H₄Cl₅N
• MW: 327.421157836914
• CID: 4966421
• Update Time: 2025-06-25

2,5-Dichloro-3-(2,3,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloro-3-(2,3,5-trichlorophenyl)pyridine

• Inchi： 1S/C11H4Cl5N/c12-5-1-7(10(15)9(14)3-5)8-2-6(13)4-17-11(8)16/h1-4H
• InChI Key： GTNDTIBSQZBGAV-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C(=NC=C(C=1)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 326.875687 g/mol
• Monoisotopic Mass: 324.878638 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 12.9
• Molecular Weight: 327.4

Additional information on 2,5-Dichloro-3-(2,3,5-trichlorophenyl)pyridine

Introduction to 2,5-Dichloro-3-(2,3,5-trichlorophenyl)pyridine (CAS No. 1361671-42-2)

2,5-Dichloro-3-(2,3,5-trichlorophenyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1361671-42-2, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic aromatic compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of multiple chlorine substituents on both the pyridine ring and the attached phenyl group imparts distinct reactivity and functionality, making it a valuable scaffold for the development of novel bioactive molecules.

The molecular structure of 2,5-Dichloro-3-(2,3,5-trichlorophenyl)pyridine consists of a pyridine core substituted at the 2- and 5-positions with chlorine atoms, while the 3-position is linked to a phenyl ring that is further chlorinated at the 2-, 3-, and 5-positions. This highly chlorinated system suggests a high degree of electronic delocalization and potential for diverse chemical transformations. Such structural features are often exploited in pharmaceutical research to modulate binding interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of chlorinated pyridine derivatives. The electron-withdrawing nature of chlorine atoms can enhance the lipophilicity and metabolic stability of drug candidates, which are critical factors in drug design. 2,5-Dichloro-3-(2,3,5-trichlorophenyl)pyridine represents an advanced scaffold that combines these properties with a rigid aromatic system, facilitating interactions with biological macromolecules.

One of the most compelling aspects of this compound is its utility as a building block in synthetic chemistry. The multiple reactive sites allow for selective functionalization, enabling chemists to tailor the molecule for specific biological activities. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce additional substituents at various positions, expanding the chemical space available for drug discovery.

Recent studies have highlighted the role of chlorinated pyridines in inhibiting enzymes and receptors involved in inflammatory and infectious diseases. The structural motif of 2,5-Dichloro-3-(2,3,5-trichlorophenyl)pyridine shares similarities with known bioactive compounds that target pathways relevant to cancer and neurodegenerative disorders. This has prompted researchers to investigate its potential as an antitumor agent or a neuroprotective compound.

The synthesis of 2,5-Dichloro-3-(2,3,5-trichlorophenyl)pyridine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include chlorination reactions on pre-formed pyridine derivatives followed by phenyl ring functionalization. Advanced techniques such as flow chemistry have been explored to improve reaction efficiency and scalability.

In terms of pharmacokinetic properties, the high lipophilicity of this compound suggests good membrane permeability, which is advantageous for oral bioavailability. However, further studies are needed to assess its metabolic stability and potential for drug-drug interactions. Computational modeling techniques have been increasingly used to predict these properties before experimental validation.

The application of 2,5-Dichloro-3-(2,3,5-trichlorophenyl)pyridine extends beyond pharmaceuticals into materials science. Its electronic properties make it a candidate for organic semiconductors or ligands in catalytic systems. The ability to fine-tune its electronic characteristics through structural modifications opens up possibilities for innovative applications in optoelectronic devices.

As research continues to uncover new therapeutic targets and synthetic methodologies, compounds like 1361671-42-2 will play an increasingly important role in drug discovery pipelines. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into tangible medical breakthroughs.

The future directions for studying 2,5-Dichloro-3-(2,3,5-trichlorophenyl)pyridine include exploring its derivatives with different substituents to optimize bioactivity profiles. Additionally, green chemistry approaches are being adopted to develop more sustainable synthetic routes that minimize waste and hazardous byproducts.

In conclusion,1361671-42-2 represents a versatile and promising compound with applications spanning multiple scientific disciplines. Its unique structural features and reactivity make it an invaluable asset in the pursuit of novel therapeutics and advanced materials.